AR234960

Specification

• CAS No.: 1436426-86-6
• Molecular Formula: C27H30FN5O5S
• Molecular Weight: 555.63
• IUPAC Name: 1-[[4-(3-fluorophenyl)-1-(2-methoxy-4-nitrophenyl)sulfonylpyrrolidin-3-yl]methyl]-4-pyridin-2-ylpiperazine
• Standard InChI: InChI=1S/C27H30FN5O5S/c1-38-25-16-23(33(34)35)8-9-26(25)39(36,37)32-18-21(24(19-32)20-5-4-6-22(28)15-20)17-30-11-13-31(14-12-30)27-7-2-3-10-29-27/h2-10,15-16,21,24H,11-14,17-19H2,1H3
• Standard InChI Key: TUSCHIFEASZBBF-UHFFFAOYSA-N
• SMILES: O=S(N1CC(CN2CCN(C3=NC=CC=C3)CC2)C(C4=CC=CC(F)=C4)C1)(C5=CC=C([N+]([O-])=O)C=C5OC)=O
• Appearance: Solid powder

Introduction

Chemical Structure and Properties

AR234960 is a sophisticated organic molecule with specific chemical and physical properties that determine its biological activity. The compound possesses a unique molecular structure that facilitates its interaction with the MAS receptor.

Molecular Composition

AR234960 has a molecular formula of C27H30FN5O5S with a molecular weight of 555.2 Daltons. The compound's full chemical name is 1-[[(3R,4R)-4-(3-fluorophenyl)-1-(2-methoxy-4-nitrophenyl)sulfonylpyrrolidin-3-yl]methyl]-4-pyridin-2-ylpiperazine. This complex structure includes several functional groups that contribute to its pharmacological activity, including fluorophenyl, nitrophenyl, sulfonyl, pyrrolidine, and piperazine moieties.

The SMILES notation for AR234960 is COC1=C(C=CC(=C1)N+[O-])S(=O)(=O)N2CC@HCN4CCN(CC4)C5=CC=CC=N5, which represents its structural configuration in a linear format. The InChIKey identification for this compound is TUSCHIFEASZBBF-QPPBQGQZSA-N, serving as a unique identifier in chemical databases.

Physicochemical Properties

AR234960 exhibits specific physicochemical properties that influence its biological behavior. The molecule contains 8 hydrogen bond acceptors and 0 hydrogen bond donors, with 8 rotatable bonds that confer structural flexibility. These properties are critical determinants of the compound's ability to interact with receptor binding sites and its pharmacokinetic profile.

Table 1: Physicochemical Properties of AR234960

Property	Value
Molecular Formula	C27H30FN5O5S
Molecular Weight (Da)	555.2
Hydrogen Bond Acceptors	8
Hydrogen Bond Donors	0
Rotatable Bonds	8

Predicted Mass Spectrometry Properties

Mass spectrometry analysis provides valuable information about AR234960's behavior in analytical systems. Predicted collision cross-section data for various adducts of AR234960 offers insights into its molecular conformation and potential detection characteristics.

Table 2: Predicted Collision Cross Section Data for AR234960

Adduct	m/z	Predicted CCS (Ų)
[M+H]+	556.20248	221.7
[M+Na]+	578.18442	233.7
[M+NH4]+	573.22902	225.2
[M+K]+	594.15836	230.4
[M-H]-	554.18792	227.3
[M+Na-2H]-	576.16987	229.4
[M]+	555.19465	225.0
[M]-	555.19575	225.0

Pharmacological Classification

AR234960 belongs to a specific class of pharmacological agents that interact with G-protein coupled receptors, particularly the MAS receptor system.

Receptor Specificity

The compound demonstrates specific activity as a MAS receptor agonist, binding to and activating this G-protein coupled receptor. This receptor specificity is crucial for understanding AR234960's biological effects and potential therapeutic applications. The MAS receptor is associated with various physiological processes, including cardiovascular regulation and tissue remodeling.

Signaling Mechanisms

AR234960 exerts its biological effects through specific cell signaling pathways that are activated upon binding to the MAS receptor. These mechanisms have been characterized through detailed in vitro studies.

ERK1/2 Signaling

AR234960 has been shown to increase both mRNA and protein levels of connective tissue growth factor (CTGF) via the ERK1/2 signaling pathway. This effect has been observed in both HEK293-MAS cells and adult human cardiac fibroblasts, suggesting a potential role in tissue remodeling and fibrotic processes. The MAS-mediated CTGF expression can be specifically blocked by the MAS inverse agonist AR244555 and by MEK1 inhibition, confirming the specificity of this signaling mechanism.

Table 3: Signaling Pathways Activated by AR234960

Pathway	Effect	Cell Type
Gq-PLC-Ca²⁺	Increased intracellular Ca²⁺	HEK293-MAS cells
Gi/cAMP	Reduced cAMP levels	HEK293-MAS cells
ERK1/2	Increased CTGF expression	HEK293-MAS cells, human cardiac fibroblasts

Pharmacological Activity

AR234960 demonstrates specific pharmacological activities that have been characterized in both cellular and organ-based experimental systems.

Receptor Binding Properties

The potency of AR234960 in activating the Gi/cAMP pathway has been quantified, with IC50 values of 0.719 ± 0.012 μM for the human MAS receptor and 1.710 ± 0.011 μM for the rat MAS receptor. These values indicate that AR234960 has slightly higher potency at the human receptor compared to the rat receptor, which is an important consideration for translational research.

Cardiovascular Effects

AR234960 has been shown to decrease coronary blood flow in experimental models. This effect can be prevented by pretreatment with the inverse agonist AR244555, confirming that it is mediated through the MAS receptor. The compound's ability to modulate coronary blood flow suggests potential implications for cardiovascular physiology and pathology, particularly in conditions involving altered coronary perfusion.

Research Applications

The unique properties of AR234960 make it a valuable tool for investigating MAS receptor biology and related physiological processes.

MAS Receptor Research

As a non-peptide MAS agonist, AR234960 offers advantages over peptide-based agonists for studying receptor function, including improved stability and potentially different pharmacokinetic properties. The compound has been used to investigate the role of MAS signaling in cardiac function and fibrosis, contributing to our understanding of these processes.

Cardiovascular Research

Research utilizing AR234960 has provided insights into the controversial role of MAS receptor activation in heart function. Studies have shown that MAS activation may be involved in the progression of adaptive cardiac hypertrophy to heart failure and fibrosis. Increased expression of MAS, connective tissue growth factor (CTGF), and collagen genes has been observed in failing human heart samples compared to non-failing samples, with a correlation between MAS and CTGF expression levels. These findings suggest that MAS may control CTGF production and subsequent collagen gene expression, potentially contributing to cardiac remodeling.

Experimental Models

AR234960 has been employed in various experimental models, including cell culture systems and isolated perfused heart preparations. In HEK293 cells expressing the human MAS receptor, the compound has been used to characterize receptor signaling pathways. In isolated heart preparations, AR234960 has been utilized to investigate the role of MAS in regulating coronary blood flow and responses to ischemia-reperfusion injury.

Comparative Pharmacology

Understanding how AR234960 compares to other MAS receptor modulators provides context for its specific properties and potential applications.

Comparison with Other MAS Receptor Ligands

AR234960 is part of a pharmacological toolkit that includes other MAS receptor modulators such as the inverse agonist AR244555. While the agonist AR234960 activates MAS signaling, the inverse agonist AR244555 blocks this activation, providing complementary tools for investigating receptor function. This pharmacological pairing allows researchers to probe both activation and inhibition of MAS signaling pathways.

Unlike some other purported MAS receptor agonists, including ANG-(1-7), MBP7, P61, and AVE0991, AR234960 has demonstrated clear effects on Gi/cAMP signaling in defined experimental systems. This specific activity profile distinguishes AR234960 from other compounds and contributes to its value as a research tool.

Future Directions

The current research on AR234960 suggests several promising avenues for future investigation.

Structure-Activity Relationship Studies

The detailed structural information available for AR234960 provides a foundation for structure-activity relationship studies. Such investigations could lead to the development of modified compounds with enhanced potency, selectivity, or pharmacokinetic properties, expanding the toolkit available for MAS receptor research and potential therapeutic applications.

Physiological Significance

Additional research is needed to fully elucidate the physiological significance of AR234960's effects on CTGF expression and coronary blood flow. Determining how these mechanisms contribute to normal physiology and disease states could provide valuable insights into cardiovascular biology and identify new therapeutic targets.